Cas no 2228757-37-5 ((3-fluorophenyl)methyl sulfamate)

• Product Name: (3-fluorophenyl)methyl sulfamate
• CAS No: 2228757-37-5
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• CID: 5963669
• PubChem ID: 165636638
• Update Time: 2025-05-24

(3-fluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)methyl sulfamate
• EN300-1989122
• 2228757-37-5

• Inchi： 1S/C7H8FNO3S/c8-7-3-1-2-6(4-7)5-12-13(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key： KASYWKZAFSHPBY-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 205.02089245g/mol
• Monoisotopic Mass: 205.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on (3-fluorophenyl)methyl sulfamate

(3-Fluorophenyl)methyl Sulfamate (CAS No. 2228757-37-5): An Overview of a Promising Compound in Pharmaceutical Research

(3-Fluorophenyl)methyl sulfamate (CAS No. 2228757-37-5) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its use as a drug candidate.

Chemical Properties

(3-Fluorophenyl)methyl sulfamate is a white crystalline solid with the molecular formula C₈H₈FNO₄S and a molecular weight of 241.19 g/mol. The compound features a fluorinated benzene ring attached to a methyl sulfamate group, which imparts unique chemical and biological properties. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Synthesis Methods

The synthesis of (3-fluorophenyl)methyl sulfamate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-fluorobenzyl alcohol with sulfamoyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another approach involves the use of 3-fluorobenzyl chloride and sodium sulfamate in an aqueous medium, which is particularly useful for large-scale production.

Biological Activities

(3-Fluorophenyl)methyl sulfamate has been studied for its potential therapeutic applications in various diseases. Recent research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. In vitro studies have demonstrated that (3-fluorophenyl)methyl sulfamate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation at the cellular level.

In addition to its anti-inflammatory effects, (3-fluorophenyl)methyl sulfamate has also shown potential as an antitumor agent. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

Clinical Applications and Research Advancements

The therapeutic potential of (3-fluorophenyl)methyl sulfamate has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings have paved the way for further clinical development, including phase II and III trials to assess its effectiveness in specific disease indications.

One notable area of research is the use of (3-fluorophenyl)methyl sulfamate in the treatment of neuropathic pain. Neuropathic pain is a challenging condition characterized by chronic pain resulting from nerve damage or dysfunction. Preclinical studies have shown that this compound can effectively reduce neuropathic pain symptoms by modulating nociceptive pathways in the central nervous system.

Conclusion

In conclusion, (3-fluorophenyl)methyl sulfamate (CAS No. 2228757-37-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for drug development in areas such as anti-inflammatory therapy, analgesics, and antitumor treatments. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and optimize its use as a therapeutic agent.